Cas no 2228422-57-7 (1-Butyl-4,4-difluorocyclohexane-1-carboxylic acid)

1-Butyl-4,4-difluorocyclohexane-1-carboxylic acid structure
2228422-57-7 structure
Product Name:1-Butyl-4,4-difluorocyclohexane-1-carboxylic acid
CAS No:2228422-57-7
MF:C11H18F2O2
MW:220.256230831146
CID:5750032
PubChem ID:165837578
Update Time:2023-11-14

1-Butyl-4,4-difluorocyclohexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 2228422-57-7
    • EN300-1957999
    • 1-butyl-4,4-difluorocyclohexane-1-carboxylic acid
    • 1-Butyl-4,4-difluorocyclohexane-1-carboxylic acid
    • Inchi: 1S/C11H18F2O2/c1-2-3-4-10(9(14)15)5-7-11(12,13)8-6-10/h2-8H2,1H3,(H,14,15)
    • InChI Key: NFGIPZVLYFUKNM-UHFFFAOYSA-N
    • SMILES: FC1(CCC(C(=O)O)(CCCC)CC1)F

Computed Properties

  • Exact Mass: 220.12748614g/mol
  • Monoisotopic Mass: 220.12748614g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 229
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 37.3Ų

1-Butyl-4,4-difluorocyclohexane-1-carboxylic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1957999-0.05g
1-butyl-4,4-difluorocyclohexane-1-carboxylic acid
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0.05g
$647.0 2023-09-17
Enamine
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Enamine
EN300-1957999-0.5g
1-butyl-4,4-difluorocyclohexane-1-carboxylic acid
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$739.0 2023-09-17
Enamine
EN300-1957999-1.0g
1-butyl-4,4-difluorocyclohexane-1-carboxylic acid
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$1543.0 2023-05-31
Enamine
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Enamine
EN300-1957999-5.0g
1-butyl-4,4-difluorocyclohexane-1-carboxylic acid
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5g
$4475.0 2023-05-31
Enamine
EN300-1957999-10.0g
1-butyl-4,4-difluorocyclohexane-1-carboxylic acid
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$6635.0 2023-05-31
Enamine
EN300-1957999-1g
1-butyl-4,4-difluorocyclohexane-1-carboxylic acid
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$770.0 2023-09-17
Enamine
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